Cas no 57743-17-6 (2H-Indol-2-one, 5-bromo-1,3-dihydro-3-(1-naphthalenylimino)-)

2H-Indol-2-one, 5-bromo-1,3-dihydro-3-(1-naphthalenylimino)- structure
57743-17-6 structure
Product Name:2H-Indol-2-one, 5-bromo-1,3-dihydro-3-(1-naphthalenylimino)-
CAS No:57743-17-6
MF:C18H11BrN2O
MW:351.196743249893
CID:344374
PubChem ID:135496858
Update Time:2025-04-19

2H-Indol-2-one, 5-bromo-1,3-dihydro-3-(1-naphthalenylimino)- Chemical and Physical Properties

Names and Identifiers

    • 2H-Indol-2-one, 5-bromo-1,3-dihydro-3-(1-naphthalenylimino)-
    • 5-bromo-3-(naphthalen-1-ylamino)indol-2-one
    • 57743-17-6
    • AKOS027461682
    • AKOS003805035
    • DTXSID60452804
    • 5-bromo-3-naphthalen-1-ylimino-1H-indol-2-one
    • Inchi: 1S/C18H11BrN2O/c19-12-8-9-16-14(10-12)17(18(22)21-16)20-15-7-3-5-11-4-1-2-6-13(11)15/h1-10H,(H,20,21,22)
    • InChI Key: SNPUMLRYRRISDY-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)/C(/C(N2)=O)=N/C1=CC=CC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 350.00553
  • Monoisotopic Mass: 350.00548g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 1
  • Complexity: 478
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 41.5Ų

Experimental Properties

  • PSA: 41.46
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